Isospongiadiol
Isospongiadiol
Isospongiadiol is a natural product found in Spongia and Dasycladus with data available.
Brand Name:
Vulcanchem
CAS No.:
111139-69-6
VCID:
VC20783549
InChI:
InChI=1S/C20H28O4/c1-18-7-6-16-19(2,8-14(22)17(23)20(16,3)11-21)15(18)5-4-12-9-24-10-13(12)18/h9-10,14-16,21-22H,4-8,11H2,1-3H3/t14-,15+,16-,18+,19-,20-/m1/s1
SMILES:
CC12CCC3C(C1CCC4=COC=C24)(CC(C(=O)C3(C)CO)O)C
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
Isospongiadiol
CAS No.: 111139-69-6
Cat. No.: VC20783549
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isospongiadiol is a natural product found in Spongia and Dasycladus with data available. |
|---|---|
| CAS No. | 111139-69-6 |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (3bR,5aR,6S,8R,9aR,9bR)-8-hydroxy-6-(hydroxymethyl)-3b,6,9a-trimethyl-4,5,5a,8,9,9b,10,11-octahydronaphtho[2,1-e][2]benzofuran-7-one |
| Standard InChI | InChI=1S/C20H28O4/c1-18-7-6-16-19(2,8-14(22)17(23)20(16,3)11-21)15(18)5-4-12-9-24-10-13(12)18/h9-10,14-16,21-22H,4-8,11H2,1-3H3/t14-,15+,16-,18+,19-,20-/m1/s1 |
| Standard InChI Key | IABIEQUOUAZLEJ-IVPKFJTLSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@]([C@H]1CCC4=COC=C24)(C[C@H](C(=O)[C@]3(C)CO)O)C |
| SMILES | CC12CCC3C(C1CCC4=COC=C24)(CC(C(=O)C3(C)CO)O)C |
| Canonical SMILES | CC12CCC3C(C1CCC4=COC=C24)(CC(C(=O)C3(C)CO)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator